Cas no 515824-21-2 ((3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid)

(3E)-4-(4-Fluorophenyl)-2-oxobut-3-enoic acid is a fluorinated α,β-unsaturated keto acid with applications in organic synthesis and pharmaceutical research. Its structure features a conjugated enone system and a carboxylic acid functional group, making it a versatile intermediate for Michael additions, cyclizations, and other C–C bond-forming reactions. The 4-fluorophenyl substituent enhances its utility in medicinal chemistry, particularly in the design of bioactive molecules targeting fluorinated scaffolds. The compound’s high purity and well-defined stereochemistry (E-configuration) ensure reproducibility in synthetic workflows. Its stability under standard laboratory conditions and compatibility with diverse reaction conditions further underscore its value as a building block in drug discovery and fine chemical synthesis.
(3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid structure
515824-21-2 structure
Product Name:(3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid
CAS No:515824-21-2
MF:C10H7FO3
MW:194.159186601639
CID:336295
PubChem ID:19896876
Update Time:2025-10-29

(3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid, 4-(4-fluorophenyl)-2-oxo-, (3E)-
    • (3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid
    • EN300-178989
    • 4-(4-fluorophenyl)-2-oxobut-3-enoicacid
    • (E)-4-(4-Fluorophenyl)-2-oxobut-3-enoic acid
    • CS-0237167
    • CS-0368814
    • 16943-75-2
    • (3E)-4-(4-fluorophenyl)-2-oxo-3-butenoic acid
    • Z2065904031
    • 4-(4-fluorophenyl)-2-oxobut-3-enoic acid
    • SCHEMBL2018323
    • 515824-21-2
    • EN300-1608873
    • Inchi: 1S/C10H7FO3/c11-8-4-1-7(2-5-8)3-6-9(12)10(13)14/h1-6H,(H,13,14)/b6-3+
    • InChI Key: QWFACAOXARREDJ-ZZXKWVIFSA-N
    • SMILES: FC1C=CC(/C=C/C(C(=O)O)=O)=CC=1

Computed Properties

  • Exact Mass: 194.03792224g/mol
  • Monoisotopic Mass: 194.03792224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.4Ų

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(3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid Related Literature

Additional information on (3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid

Introduction to (3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic Acid (CAS No. 515824-21-2)

(3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid, with the CAS number 515824-21-2, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development and biochemical studies. The presence of a fluorophenyl group and a conjugated enone system makes it a versatile scaffold for various synthetic modifications, enabling its exploration in multiple therapeutic areas.

The compound’s molecular structure, characterized by a β-keto ester moiety, positions it as a valuable intermediate in organic synthesis. The fluorine atom in the 4-fluorophenyl ring enhances the compound’s lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. These attributes have made it a subject of interest for researchers aiming to develop novel bioactive molecules.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced binding affinity and selectivity. Studies have demonstrated that the introduction of fluorine atoms can modulate the pharmacokinetic properties of molecules, making them more suitable for clinical applications. The 4-fluorophenyl group in (3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid aligns with this trend, offering a promising platform for further derivatization.

The enone system in this compound also plays a crucial role in its reactivity and functionality. Enones are known for their ability to participate in various chemical reactions, including Michael additions, aldol condensations, and cycloadditions. These reactions are fundamental in constructing complex molecular architectures, making (3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid a valuable building block for synthetic chemists.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have shown that the conjugated system can influence the electronic properties of the molecule, affecting its interactions with biological targets. This insight has opened new avenues for designing molecules with improved pharmacological profiles.

The pharmaceutical industry has shown particular interest in developing inhibitors targeting enzymes involved in metabolic pathways. The structure of (3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid suggests its potential as a precursor for such inhibitors. For instance, modifications to the β-keto ester moiety could lead to the development of novel α-keto acids, which are known to be potent inhibitors of various enzymes.

In addition to its synthetic utility, this compound has been explored in academic research for its biological activity. Preliminary studies have indicated that derivatives of (3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid may exhibit inhibitory effects on certain enzymes relevant to inflammation and cancer pathways. While further research is needed to validate these findings, they underscore the compound’s potential as a lead compound for drug discovery.

The synthesis of (3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the desired framework efficiently. These approaches not only showcase the compound’s synthetic accessibility but also demonstrate the advancements in synthetic organic chemistry.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine allow for fine-tuning of molecular interactions, leading to improved drug candidates. The presence of a fluorophenyl group in (3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid underscores its importance as a pharmacophore in modern drug design.

Ongoing research is expanding our understanding of how structural modifications can enhance the biological activity of this compound. By leveraging cutting-edge techniques such as high-throughput screening and structure-based drug design, scientists are paving the way for discovering new therapeutic agents derived from (3E)-4-(4-fluorophenyl)-2-oxobut-3-enoic acid.

The future prospects of this compound are promising, with potential applications spanning from agrochemicals to human health. Its versatility as a synthetic intermediate and its inherent bioactivity make it a cornerstone in the development of innovative chemical entities.

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